Cas no 2137531-98-5 (rac-(3R,4S)-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine)

• Product Name: rac-(3R,4S)-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine
• CAS No: 2137531-98-5
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5841746
• PubChem ID: 165464699
• Update Time: 2025-05-24

rac-(3R,4S)-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine
• 2137531-98-5
• EN300-803804

• Inchi： 1S/C13H20N2O/c1-9-6-10(16-3)4-5-11(9)12-7-15-8-13(12,2)14/h4-6,12,15H,7-8,14H2,1-3H3/t12-,13+/m0/s1
• InChI Key： WOMKRVJHPFUOEV-QWHCGFSZSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)[C@@H]1CNC[C@@]1(C)N

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.3Ų

Additional information on rac-(3R,4S)-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine

Professional Introduction to rac-(3R,4S)-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine (CAS No. 2137531-98-5)

Rac-(3R,4S-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 2137531-98-5, represents a structurally complex molecule with potential applications in drug discovery and development. The intricate stereochemistry and functional group arrangement of this compound make it a subject of intense study for researchers aiming to unlock novel therapeutic possibilities.

The molecular structure of rac-(3R,4S-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine) features a pyrrolidine core substituted with various aromatic and aliphatic groups. The presence of the 4-methoxy-2-methylphenyl moiety introduces both electronic and steric effects that can influence the compound's interactions with biological targets. This particular arrangement has been explored in recent studies for its potential role in modulating enzymatic activities and receptor binding affinities.

In the realm of drug design, the stereochemistry of rac-(3R,4S-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine) is of paramount importance. The specific configuration at the 3R,4S positions dictates how the molecule will interact with biological systems. Researchers have utilized computational methods to predict the binding modes of this compound to various protein targets, which has provided valuable insights into its pharmacological properties. These studies have highlighted the compound's potential as a scaffold for developing new drugs with enhanced selectivity and reduced side effects.

The synthesis of rac-(3R,4S-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine) presents a challenge due to its complex stereochemical requirements. Advanced synthetic techniques, including asymmetric catalysis and chiral resolution methods, have been employed to achieve high enantiomeric purity. These methods not only ensure the structural integrity of the compound but also enhance its pharmacological efficacy by minimizing racemization during biological application.

3R,4S-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine) in addressing various therapeutic challenges. For instance, studies have shown that derivatives of this compound exhibit promising activity against enzymes implicated in inflammatory diseases. The unique combination of functional groups allows for fine-tuning of pharmacokinetic properties, making it an attractive candidate for further development.

The pharmacological profile of rac-(3R,4S-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine) has been thoroughly investigated through both in vitro and in vivo experiments. Initial studies have revealed potent interactions with specific receptors and enzymes, suggesting potential therapeutic benefits in areas such as neurodegenerative disorders and cardiovascular diseases. The compound's ability to modulate these biological pathways makes it a promising candidate for clinical trials aimed at validating its therapeutic potential.

The future direction of research on rac-(3R,4S-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine) includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at the molecular level will provide critical insights for optimizing its pharmacological properties. Additionally, investigating its metabolic stability and toxicity profile will be essential for advancing it towards clinical applications.

The synthetic methodologies developed for rac-(3R,4S-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine) offer valuable lessons for designing other complex organic molecules with therapeutic potential. These techniques can be adapted to synthesize analogs with modified functional groups or stereochemistry, further expanding the chemical space available for drug discovery.

In conclusion, rac-(3R,4S-4-(4-methoxy-2-methylphenyl)-3-methylpyrrolidin-3-amine (CAS No. 2137531-98-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its complex stereochemistry and functional group arrangement make it a valuable scaffold for developing new drugs targeting various diseases. Ongoing studies continue to uncover its pharmacological properties and synthetic possibilities, paving the way for innovative therapeutic solutions.